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Compound of Interest

Compound Name: D-Galactose

Cat. No.: B122128

For researchers and scientists in the dynamic field of drug development, adherence to proper
laboratory safety and chemical handling protocols is paramount. This guide provides essential,
step-by-step procedures for the safe and compliant disposal of D-Galactose, ensuring the
protection of both laboratory personnel and the environment. While D-Galactose is not
classified as a hazardous substance, it is crucial to manage its disposal as a chemical waste
product in accordance with institutional and regulatory standards.

Key Safety and Handling Data

Proper handling of D-Galactose is the first step in ensuring its safe disposal. The following
table summarizes key quantitative data and safety information pertinent to its handling in a
laboratory setting.
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Property Value Source
Appearance White crystalline powder [1]
Molecular Formula CeH1206 [1]
Molecular Weight 180.16 g/mol [1]
Melting Point 168-170 °C (334-338 °F) [1]

Solubility in Water

180 g/L at 20 °C

[1]

pH

5.0 — 7.0 (at 180 g/L solution at
25°C)

[1]

Hazard Classification

Not classified as hazardous

[2131[4]

Primary Hazards

Fine dust may form explosive

mixtures in air.

[1]5]

Incompatibilities

Strong oxidizing agents.

[1]3]

Experimental Protocols for Disposal

The disposal of D-Galactose, whether in solid form or in solution, must be conducted with

careful consideration of its properties and the applicable regulations. The following protocols

provide detailed methodologies for its proper disposal.

Protocol 1: Disposal of Solid D-Galactose Waste

e Collection:

o Collect unused or waste D-Galactose powder in a dedicated, clean, and dry container.

o The container must be made of a material compatible with the chemical (e.g.,

polyethylene).

o Securely seal the container to prevent dust from becoming airborne.[6]

e Labeling:
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o Clearly label the waste container as "Waste D-Galactose."

o Include the date of accumulation and the name of the generating laboratory or researcher.

e Storage:

o Store the sealed waste container in a designated chemical waste storage area.

o This area should be cool, dry, and well-ventilated.[1][2]

o Store away from incompatible materials, particularly strong oxidizing agents.[1][3]
» Disposal Request:

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) department or a licensed chemical waste disposal company.[2][7]

o Do not dispose of solid D-Galactose in the regular trash.[7][8]
Protocol 2: Handling and Disposal of D-Galactose Spills
e Immediate Actions:

o Alert personnel in the immediate area of the spill.

o If a significant amount of dust is generated, evacuate the area and ensure adequate
ventilation before cleanup.

o Personal Protective Equipment (PPE):

o At a minimum, wear safety glasses and gloves. For larger spills where dust is a concern, a
dust respirator may be necessary.[1][6]

o Cleanup Procedure:
o For small spills, carefully sweep up the solid material.[2][3][6] Avoid generating dust.[6]

o Use a vacuum cleaner equipped with a HEPA filter for larger quantities of powder to
minimize dust dispersion.[8]
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o Place the collected D-Galactose into a sealable, labeled container for disposal as
chemical waste.[3][6]

o Clean the spill area with soap and water after the solid material has been removed.[9]
e Disposal:

o Dispose of the sealed container of spilled material following the procedure outlined in
Protocol 1.

Protocol 3: Disposal of Aqueous D-Galactose Solutions
» Prohibition of Drain Disposal:

o Do not dispose of D-Galactose solutions down the drain or into the sewer system.[1][8]
While readily biodegradable, this practice is generally prohibited for laboratory chemicals
to prevent unforeseen reactions and environmental burden.[9][10]

e Collection and Storage:
o Collect aqgueous solutions of D-Galactose in a designated, leak-proof waste container.

o Label the container clearly as "Aqueous Waste: D-Galactose" and indicate the
approximate concentration.

o Store the container in the designated chemical waste storage area.
» Disposal:

o Arrange for disposal through your institution's EHS department or a licensed waste
disposal contractor.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of D-Galactose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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